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Compound of Interest

Compound Name: Acamprosate-D6 Calcium

CAS No.: 1225580-94-8

Cat. No.: B602430

Get Quote

Executive Summary & Critical Nomenclature
Warning
Acamprosate-D6 Calcium is a stable isotope-labeled derivative of the alcohol dependence

therapeutic agent Acamprosate Calcium (Campral). It is primarily utilized as an Internal

Standard (IS) in quantitative mass spectrometry (LC-MS/MS) to correct for matrix effects, ion

suppression, and extraction variability.

CRITICAL WARNING: In the commercial research market, the term "Acamprosate-D6" is

ambiguous and refers to two distinct chemical entities depending on whether the "D6" refers to

the monomer (labeling on the propyl chain) or the dimer salt (labeling on the acetyl group).

You must verify the CAS Number and Chemical Structure before procurement to ensure the

mass shift matches your mass spectrometry method.

Quick Reference Data (The Two Variants)
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Feature
Variant A: Acamprosate-d6

Calcium (Propyl-d6)
Variant B: Acamprosate-d3

Calcium (Acetyl-d3)

Market Label
Often labeled "Acamprosate-

d6" or "Acamprosate-d12"

Often labeled "Acamprosate-

d3" or "Acamprosate-d6"

(referring to salt total)

Label Position
Propyl Chain (

)

Acetyl Group (

)

Monomer Mass Shift +6 Da (Target Ion: ~186 m/z) +3 Da (Target Ion: ~183 m/z)

Salt Molecular Weight 412.56 g/mol 406.52 g/mol

CAS Number 1225580-91-5 1225580-94-8

Primary Use
High-specificity IS (Avoids

crosstalk)
Standard IS (Cost-effective)

The remainder of this guide focuses on Variant A (Propyl-d6) as the true "D6" monomer

standard, while referencing Variant B where appropriate.

Physicochemical Characterization
Chemical Identity (Propyl-d6 Variant)

IUPAC Name: Calcium bis[3-(acetylamino)(1,1,2,2,3,3-d6)propane-1-sulfonate][1]

Chemical Formula (Salt):

Chemical Formula (Free Acid Monomer):

Molecular Weight: 412.56 g/mol [1][2]

Appearance: White to off-white solid[1][3][4]

Solubility: Soluble in water; slightly soluble in DMSO; practically insoluble in pure organic

solvents (methanol, acetonitrile) due to its polarity.
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Structural Visualization
The following diagram illustrates the structural difference between the unlabeled drug and the

D6-labeled standard.

Key Difference

Acamprosate Calcium (Unlabeled)
MW: 400.48

Target Ion: 180 m/z

Acamprosate-d3 (Acetyl-labeled)
MW: 406.52

Target Ion: 183 m/z
(Label on CH3)

 Deuteration of
Acetyl Group

Acamprosate-d6 (Propyl-labeled)
MW: 412.56

Target Ion: 186 m/z
(Label on Propyl Chain)

 Deuteration of
Propyl Chain

D6 labeling on the propyl chain provides
a +6 Da mass shift per monomer, ensuring
zero isotopic overlap with the native drug.

Click to download full resolution via product page

Figure 1: Structural relationship between Acamprosate Calcium and its deuterated analogs.

The D6 variant modifies the carbon backbone, whereas the D3 variant modifies the terminal

acetyl group.

Analytical Application: LC-MS/MS Methodology
Acamprosate is a highly polar, hydrophilic molecule (sulfonic acid group), making it difficult to

retain on standard C18 columns. The use of Acamprosate-d6 is critical for correcting ionization

variance in HILIC (Hydrophilic Interaction Liquid Chromatography) or Ion-Pairing methods.

Mass Spectrometry Parameters
The D6 label provides a mass shift of +6 Da for the monomeric anion

. This is superior to D3 (+3 Da) in avoiding isotopic interference from the natural M+2 isotope of
sulfur (

, ~4.2% abundance) in high-concentration samples.
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Parameter Unlabeled Acamprosate Acamprosate-d6 (IS)

Precursor Ion (Q1) 180.1 m/z 186.1 m/z

Product Ion (Q3)
80.0 m/z (

)

80.0 m/z (

)

Secondary Transition 138.0 m/z (Loss of Acetyl) 144.0 m/z (Loss of Acetyl)

Ionization Mode ESI Negative ESI Negative

Collision Energy ~30-35 eV ~30-35 eV

Validated Workflow Protocol
The following workflow ensures rigorous quantification in biological matrices (plasma/urine).
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Biological Sample
(Plasma/Urine)

Spike Internal Standard
(Acamprosate-d6 Ca)

Protein Precipitation
(Methanol/Acetonitrile 3:1)

 Mix Vortex

Centrifugation
(10,000 x g, 10 min)

Supernatant Extraction

LC Separation
(HILIC Column or C18 + Ion Pair)

 Inject 5-10 µL

MS/MS Detection
(MRM Mode: 180->80 / 186->80)

 ESI (-)

Quantification
(Area Ratio Calculation)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b602430/docs?utm_src=pdf-body-img#molecular-weight-and-formula-of-acamprosate-d6-calcium-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Step-by-step extraction and analysis workflow using Acamprosate-d6 as the internal

standard.

Experimental Considerations
Column Selection: Due to high polarity, use a ZIC-HILIC or Amide column. Standard C18

columns will result in elution at the void volume (

), leading to severe ion suppression.

Solvent Effects: Acamprosate-d6 Calcium is a salt. Ensure the stock solution is prepared in

water (or high-aqueous buffer) before diluting into organic solvents for the working standard.

Direct dissolution in 100% acetonitrile may cause precipitation.

Isotopic Stability: The deuterium labels on the propyl chain (d6) are non-exchangeable and

chemically stable. Labels on the acetyl group (d3 variant) are also stable but theoretically

more susceptible to metabolic hydrolysis if used in in vivo tracer studies (though stable for ex

vivo analysis).

Handling, Storage, and Stability[1]
To maintain the integrity of the reference standard:

Storage: Store solid powder at -20°C under desiccant. The calcium salt is hygroscopic;

moisture absorption will alter the effective molecular weight, leading to weighing errors.

Stock Solution: Prepare primary stock (e.g., 1 mg/mL) in Milli-Q Water. Aliquot and store at

-80°C. Stability is typically >12 months at -80°C.

Working Solution: Dilute in the mobile phase starting composition (e.g., 80% ACN / 20%

Buffer). Prepare fresh weekly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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